3-[3-(4-Fluorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione

• Molecular Formula: C14H17FN2O4
• Molecular Weight: 296.29 g/mol
• IUPAC Name: 3-[3-(4-fluorophenoxy)-2-hydroxypropyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C14H17FN2O4/c1-14(2)12(19)17(13(20)16-14)7-10(18)8-21-11-5-3-9(15)4-6-11/h3-6,10,18H,7-8H2,1-2H3,(H,16,20)
• InChI Key: YGONWZKLHDBECA-UHFFFAOYSA-N
• SMILES: CC1(C(=O)N(C(=O)N1)CC(COC2=CC=C(C=C2)F)O)C

Description

3-[3-(4-Fluorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione, also known as DPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPI is a potent and selective inhibitor of NADPH oxidase, an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in cells.

Mechanism of Action

3-[3-(4-Fluorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione is a potent and selective inhibitor of NADPH oxidase, an enzyme that plays a crucial role in the production of ROS in cells. NADPH oxidase is a multi-subunit enzyme complex that catalyzes the transfer of electrons from NADPH to oxygen, leading to the production of superoxide anion. This compound inhibits the activity of NADPH oxidase by binding to the flavin-containing subunit of the enzyme, which is essential for the transfer of electrons.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of ROS in cells, which makes it a potential therapeutic agent for diseases that are associated with oxidative stress. This compound has also been shown to inhibit the activation of various signaling pathways that are involved in inflammation and cell proliferation. In addition, this compound has been shown to have anti-tumor activity in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[3-(4-Fluorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione in lab experiments is its selectivity towards NADPH oxidase. This makes it a useful tool for studying the role of NADPH oxidase in various cellular processes. However, this compound has some limitations for lab experiments. It has been shown to have some off-target effects, which may affect the interpretation of the results. In addition, this compound is not very stable in aqueous solutions, which makes it difficult to use in some experiments.

Future Directions

There are several future directions for research on 3-[3-(4-Fluorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione. One area of research is the development of more potent and selective inhibitors of NADPH oxidase. Another area of research is the study of the role of NADPH oxidase in various diseases, such as cancer, cardiovascular diseases, and neurodegenerative diseases. In addition, the use of this compound as a potential therapeutic agent for these diseases needs to be further explored. Finally, the development of new methods for the synthesis of this compound and its analogs may lead to the discovery of new compounds with improved properties.

Synthesis Methods

The synthesis of 3-[3-(4-Fluorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione involves several steps. The first step is the reaction between 4-fluorophenol and epichlorohydrin to form 3-(4-fluorophenoxy)-1,2-epoxypropane. This intermediate is then reacted with N-methylimidazole to form 3-(4-fluorophenoxy)-2-hydroxypropyl-N-methylimidazole. Finally, the reaction between this intermediate and dimethyl acetylenedicarboxylate leads to the formation of this compound.

Scientific Research Applications

3-[3-(4-Fluorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is the study of oxidative stress and its role in various diseases. This compound has been shown to inhibit the production of ROS in cells, which makes it a potential therapeutic agent for diseases that are associated with oxidative stress, such as cancer, cardiovascular diseases, and neurodegenerative diseases.